4-(2-quinoxalinyl)phenyl 3-bromobenzoate

• IUPAC Name: (4-quinoxalin-2-ylphenyl) 3-bromobenzoate
• InChI: InChI=1S/C21H13BrN2O2/c22-16-5-3-4-15(12-16)21(25)26-17-10-8-14(9-11-17)20-13-23-18-6-1-2-7-19(18)24-20/h1-13H
• InChI Key: WBGAJTYMYIFSQQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)N=CC(=N2)C3=CC=C(C=C3)OC(=O)C4=CC(=CC=C4)Br
• Molecular Formula: C21H13BrN2O2
• Molecular Weight: 405.2 g/mol

Description

4-(2-Quinoxalinyl)phenyl 3-bromobenzoate is a chemical compound provided for research use. This product is not intended for diagnostic, therapeutic, or personal use. Quinoxaline, the core scaffold of this molecule, is a fused heterocycle known for its diverse and significant biological activities, making it a valuable template in medicinal chemistry . Research into quinoxaline derivatives has highlighted their potential in developing new antiviral agents, with several studies focusing on their activity against various DNA and RNA viruses . Furthermore, the electron-deficient nature of the quinoxaline ring makes its derivatives, particularly when incorporated into extended π-conjugated systems, candidates for investigation in materials science applications, such as luminescent materials and organic semiconductors . The bromobenzoate ester moiety in its structure may also contribute to its properties and reactivity. Researchers are exploring this and related compounds in areas including structure-activity relationship (SAR) studies, bioavailability research, and as a building block for more complex chemical entities . The compound's structure aligns with those investigated for use in agrochemicals, as quinoxaline hybrids have been designed as potent inhibitors of molecular targets like HPPD (4-hydroxyphenylpyruvate dioxygenase) . As with many specialized research chemicals, analytical data for this specific product may be limited, and researchers are responsible for confirming its identity and purity for their applications.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 4-(2-quinoxalinyl)phenyl 3-bromobenzoate typically involves the following steps:

Formation of Quinoxaline Moiety: The quinoxaline ring can be synthesized through the condensation of an o-phenylenediamine with a 1,2-dicarbonyl compound.

Coupling Reaction: The quinoxaline derivative is then coupled with a phenyl group through a suitable linker.

Esterification: The final step involves the esterification of the phenyl group with 3-bromobenzoic acid under acidic conditions to form the desired compound.

Industrial Production Methods: Industrial production of this compound would likely follow similar synthetic routes but on a larger scale, utilizing automated reactors and optimized reaction conditions to ensure high yield and purity.

Chemical Reactions Analysis

Types of Reactions:

Substitution Reactions: The bromine atom in the 3-bromobenzoate group can undergo nucleophilic substitution reactions.

Oxidation and Reduction: The quinoxaline moiety can participate in redox reactions, altering its electronic properties.

Hydrolysis: The ester bond in the compound can be hydrolyzed under acidic or basic conditions to yield the corresponding carboxylic acid and alcohol.

Common Reagents and Conditions:

Nucleophilic Substitution: Reagents such as sodium hydroxide or potassium carbonate in polar aprotic solvents.

Oxidation: Oxidizing agents like potassium permanganate or hydrogen peroxide.

Reduction: Reducing agents such as sodium borohydride or lithium aluminum hydride.

Hydrolysis: Acidic or basic aqueous solutions.

Major Products:

Substitution Reactions: Products depend on the nucleophile used.

Oxidation: Oxidized quinoxaline derivatives.

Reduction: Reduced quinoxaline derivatives.

Hydrolysis: 3-bromobenzoic acid and the corresponding alcohol.

Scientific Research Applications

Chemistry:

Catalysis: The compound can be used as a ligand in catalytic reactions due to its unique electronic properties.

Materials Science: It can be incorporated into polymers to modify their properties.

Biology and Medicine:

Antimicrobial Agents: Quinoxaline derivatives are known for their antimicrobial properties, and this compound could be explored for similar applications.

Cancer Research: The compound may be investigated for its potential anticancer properties due to the presence of the quinoxaline moiety.

Industry:

Pharmaceuticals: Potential use in the synthesis of pharmaceutical intermediates.

Agriculture: Possible applications as a pesticide or herbicide.

Mechanism of Action

The mechanism of action of 4-(2-quinoxalinyl)phenyl 3-bromobenzoate is largely dependent on its interaction with biological targets. The quinoxaline moiety can intercalate with DNA, disrupting replication and transcription processes. Additionally, the compound may inhibit specific enzymes or receptors, leading to its biological effects.

Comparison with Similar Compounds

Structural Analogues Overview

The following compounds share the 3-bromobenzoate core but differ in substituents attached to the phenyl ring:

Compound Name (CID)	Molecular Formula	Molecular Weight	Key Substituent(s)	Notable Features
4-[(E)-{[(4-Methylphenoxy)acetyl]hydrazono}methyl]phenyl 3-bromobenzoate (CID 7871993)	C23H19BrN2O4	467.32	4-Methylphenoxy acetyl	Hydrazone linkage, acetyl group
4-(2-((4-Methylphenyl)sulfonyl)carbohydrazonoyl)phenyl 3-bromobenzoate (CID 9682205)	C21H17BrN2O4S	489.34	4-Methylphenyl sulfonyl	Sulfonyl group, higher polarity
4-(2-(3,4,5-Trimethoxybenzoyl)carbohydrazonoyl)phenyl 3-bromobenzoate (CAS 303086-76-2)	C24H21BrN2O6	513.30	3,4,5-Trimethoxybenzoyl	Methoxy groups, bulky substituent
4-(2-((2-Methylphenoxy)acetyl)carbohydrazonoyl)phenyl 3-bromobenzoate (CID 9565140)	C23H19BrN2O4	467.32	2-Methylphenoxy acetyl	Ortho-methyl group, acetyl linkage

Structural and Functional Differences

The trimethoxybenzoyl substituent in CAS 303086-76-2 adds steric bulk and electron-donating methoxy groups, which may enhance stability and alter reaction kinetics in synthetic pathways .

The position of the methyl group (para vs. ortho) influences steric hindrance and solubility .

Molecular Weight and Solubility :

• The trimethoxybenzoyl derivative (CAS 303086-76-2) has the highest molecular weight (513.30) and likely reduced water solubility due to increased hydrophobicity .
• Compounds with acetyl groups (CID 7871993 and CID 9565140) share identical molecular weights (467.32) but differ in substituent positioning, which may affect crystallinity and melting points .

Q & A

Q. Table 1. Key Spectroscopic Data for 4-(2-Quinoxalinyl)phenyl 3-Bromobenzoate

Technique	Observed Data	Reference
$^1 \text{H}$ NMR (CDCl$_3$)	δ 8.45 (s, 1H, quinoxaline), δ 7.82 (d, 2H, benzoate)
HRMS (ESI+)	m/z 422.01 [M+H]$^+$ (calc. 422.00)
X-Ray Diffraction	Space group P2$_1$/c, Z = 4

Q. Table 2. Optimization of Coupling Reaction Yield

Catalyst	Solvent	Temperature	Yield (%)
Pd(PPh$_3$)$_4$	Toluene	80°C	60
Pd/XPhos	DMF	100°C	85